Cas no 261503-26-8 (2-Chloro-1H,1H-perfluorooct-1-ene)

2-Chloro-1H,1H-perfluorooct-1-ene is a fluorinated olefin compound characterized by its high chemical stability and hydrophobic properties due to the presence of perfluorinated carbon chains. The chloro substituent enhances its reactivity, making it a versatile intermediate in organic synthesis, particularly for introducing fluorinated segments into target molecules. Its unique structure contributes to thermal and oxidative resistance, making it suitable for applications in specialty polymers, surface modifiers, and advanced material science. The compound's low surface energy and chemical inertness are advantageous in coatings and hydrophobic treatments. Proper handling is required due to its potential reactivity with nucleophiles.
2-Chloro-1H,1H-perfluorooct-1-ene structure
261503-26-8 structure
Product Name:2-Chloro-1H,1H-perfluorooct-1-ene
CAS No:261503-26-8
MF:C8H2ClF13
MW:380.533727169037
CID:4711931
Update Time:2025-05-21

2-Chloro-1H,1H-perfluorooct-1-ene Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooct-1-ene
    • 2-Chloro-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro-1-octene
    • 2-Chloro-1H,1H-perfluorooctene-1
    • 2-1H,1H-Chloroperfluorooct-1-ene
    • PC9092
    • 1-Chloro-1-(perfluorohexyl)ethylene
    • 2-Chloro-1H,1H-perfluorooct-1-ene
    • Inchi: 1S/C8H2ClF13/c1-2(9)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)8(20,21)22/h1H2
    • InChI Key: SZFSPMFXRJVSPT-UHFFFAOYSA-N
    • SMILES: ClC(=C)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 445
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: NA
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 123.9±40.0 °C at 760 mmHg
  • Flash Point: 182.5±27.9 °C

2-Chloro-1H,1H-perfluorooct-1-ene Security Information

2-Chloro-1H,1H-perfluorooct-1-ene Pricemore >>

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Additional information on 2-Chloro-1H,1H-perfluorooct-1-ene

Recent Advances in the Study of 2-Chloro-1H,1H-perfluorooct-1-ene (CAS: 261503-26-8) and Its Applications in Chemical Biology and Medicine

The compound 2-Chloro-1H,1H-perfluorooct-1-ene (CAS: 261503-26-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique physicochemical properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in drug development and material science.

Recent studies have highlighted the versatility of 2-Chloro-1H,1H-perfluorooct-1-ene as a building block for fluorinated compounds. Its perfluorinated backbone and reactive chlorine moiety make it an attractive candidate for designing novel fluorinated pharmaceuticals and agrochemicals. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its efficacy in facilitating nucleophilic substitution reactions, enabling the synthesis of complex fluorinated structures with high yields.

In the realm of medicinal chemistry, researchers have explored the potential of 2-Chloro-1H,1H-perfluorooct-1-ene as a precursor for fluorinated analogs of bioactive molecules. A notable application is its use in the development of fluorinated prodrugs, which exhibit enhanced metabolic stability and bioavailability. Preliminary in vitro studies have shown promising results, particularly in the context of antiviral and anticancer agents, though further in vivo validation is required.

Beyond pharmaceuticals, this compound has also found utility in material science. Its ability to impart hydrophobicity and chemical resistance has been leveraged in the fabrication of advanced coatings and membranes. A 2024 study in Advanced Materials reported the incorporation of 2-Chloro-1H,1H-perfluorooct-1-ene-derived polymers into gas separation membranes, achieving unprecedented selectivity for industrial applications.

Despite these advancements, challenges remain in the scalable synthesis and environmental impact of 2-Chloro-1H,1H-perfluorooct-1-ene. Recent regulatory scrutiny on per- and polyfluoroalkyl substances (PFAS) has prompted researchers to explore greener synthetic routes and alternative fluorinated compounds. Collaborative efforts between academia and industry are underway to address these concerns while harnessing the compound's unique properties.

In conclusion, 2-Chloro-1H,1H-perfluorooct-1-ene (CAS: 261503-26-8) represents a promising yet underexplored chemical entity with broad applications in chemical biology and medicine. Future research should focus on optimizing its synthesis, expanding its utility in drug discovery, and mitigating potential environmental risks. The compound's versatility underscores its potential to drive innovation in multiple domains, making it a valuable subject for ongoing investigation.

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